2-Chloro-4,6-dimethyl-5-nitropyrimidine

• CAS RN: 1080650-03-8
• Molecular Formula: C6H6ClN3O2
• Molecular Weight: 187.58 g/mol
• IUPAC Name: 2-chloro-4,6-dimethyl-5-nitropyrimidine
• InChI: InChI=1S/C6H6ClN3O2/c1-3-5(10(11)12)4(2)9-6(7)8-3/h1-2H3
• InChI Key: MRUDNQYMHIHIEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)Cl)C)[N+](=O)[O-]

Description

“2-Chloro-4,6-dimethyl-5-nitropyrimidine” is a compound useful in organic synthesis. It has a molecular formula of CHClNO and an average mass of 219.583 Da.

Synthesis Analysis

The synthesis of “2-Chloro-4,6-dimethyl-5-nitropyrimidine” involves several steps. One method for preparing 2-chloro-5-nitropyridine, which could potentially be adapted for the synthesis of “2-Chloro-4,6-dimethyl-5-nitropyrimidine”, involves the synthesis of 2-amino-5-nitropyridine, followed by the synthesis of 2-hydroxy-5-nitropyridine, and finally the synthesis of the 2-chloro-5-nitropyridine.

Molecular Structure Analysis

The molecular structure of “2-Chloro-4,6-dimethyl-5-nitropyrimidine” can be represented by the InChI code: 1S/C6H6ClN3O4/c1-13-4-3 (10 (11)12)5 (14-2)9-6 (7)8-4/h1-2H3.

Chemical Reactions Analysis

The mechanism of SNAr reactions between 2-chloro-5-nitropyrimidine with primary and secondary alicyclic amines have been studied by kinetic measurements.

Physical And Chemical Properties Analysis

“2-Chloro-4,6-dimethyl-5-nitropyrimidine” is a compound with a molecular weight of 219.58. More specific physical and chemical properties such as boiling point, density, and melting point are not available in the retrieved sources.

Safety and Hazards

The compound has several hazard statements including H302, H315, H317, H318, and H335. Precautionary statements include P261, P264, P280, P301 + P312, P302 + P352, and P305 + P351 + P338.

Synthesis routes and methods

Procedure details

A mixture of Compound 1 (500 mg) and phosphorus oxychloride (3.89 g) was stirred for 3 hours under reflux. After the reaction was completed, the mixture was concentrated under reduced pressure. To the resulting residue, chloroform and water were added and the mixture was cooled and neutralized with a 2N aqueous sodium hydroxide solution to a pH of 5 to 7. The mixture was then extracted with chloroform and the organic layer was concentrated under reduced pressure to obtain 411 mg of the desired product. When necessary, some of the product was purified by silica gel column chromatography (ethyl acetate:hexane=1:1) to give a purified product.